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Perfluorohept-2-ene as building block for
fluoropolymers

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Perfluorohept-2-ene

CAS No.: 1582-32-7

Cat. No.: S1797090

Related Chemical Context and Properties

While direct information on perfluorohept-2-ene is scarce, the search results provide details on a closely
related compound, Perfluoro(4-methylpent-2-ene) (CAS 2070-70-4). The properties and some applications

of this compound are summarized below [1] [2].

Property Value/Description

CAS Number 2070-70-4 [1]

Molecular Formula CgF12 [1]

Molecular Weight 300.05 g/mol [1]

Boiling Point 49 °C [1] [2]

Density 1.5873 (or 1.62) g/cm?3 [1] [2]
Appearance Clear, colorless liquid [1] [2]
Stability Stable and non-combustible [2]
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Property Value/Description
Solubility Insoluble in water, ethanol, ether, and hydrocarbons [2]
Reported Applications:

e Used as a monomer in plasma polymerization to create hydrophobic and superhydrophobic
nanocomposite films [1].
e Serves as a fluorinated intermediate in the synthesis of nitrogen-containing heterocyclic compounds

[1] [3].

e Applied in the production of fluoro-containing surfactants and other chemical materials [2].

Insights into Isomerization and Synthesis

One search result discusses the isomerization of perfluoroolefins, a reaction class relevant to the synthesis
and handling of compounds like perfluorohept-2-ene. The general workflow for this catalytic process is

illustrated below.

Key points from the literature:

e Catalysts: The process is effectively catalyzed by antimony pentafluoride (SbFs) or modified
aluminum chlorofluorides (AICIxF_y) [4].

e Stereoselectivity: The isomerization of terminal perfluoroolefins to internal ones (like perfluorohept-
1-ene to perfluorohept-2-ene) often proceeds stereoselectively, yielding almost exclusively the
trans-isomer [4].

¢ Reaction Time: The ratio of isomerization products (e.g., 2-ene vs. 3-ene) can be influenced by the
reaction duration, indicating the possible formation of an equilibrium mixture [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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